Cas no 35694-23-6 ((Z)-Methyl penta-2,4-dienoate)

• Product Name: (Z)-Methyl penta-2,4-dienoate
• CAS No: 35694-23-6
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 2941030
• PubChem ID: 15562419
• Update Time: 2025-05-21

(Z)-Methyl penta-2,4-dienoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Methyl penta-2,4-dienoate
• 35694-23-6

• Inchi： 1S/C6H8O2/c1-3-4-5-6(7)8-2/h3-5H,1H2,2H3/b5-4-
• InChI Key： LJDLNNZTQJVBNJ-PLNGDYQASA-N
• SMILES： O(C)C(/C=C\C=C)=O

Computed Properties

• Exact Mass: 112.052429494Da
• Monoisotopic Mass: 112.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on (Z)-Methyl penta-2,4-dienoate

Exploring (Z)-Methyl penta-2,4-dienoate (CAS No. 35694-23-6): Properties, Applications, and Innovations

(Z)-Methyl penta-2,4-dienoate (CAS No. 35694-23-6) is a versatile organic compound with a conjugated diene structure, widely studied for its unique chemical properties and applications in synthetic chemistry. This unsaturated ester is characterized by its Z-configuration, which influences its reactivity in Diels-Alder reactions and other cycloaddition processes. Researchers and industries value this compound for its role as a building block in the synthesis of complex molecules, including pharmaceutical intermediates and flavoring agents.

In recent years, the demand for sustainable synthetic methods has driven interest in compounds like (Z)-Methyl penta-2,4-dienoate. Its ability to participate in green chemistry applications, such as catalyst-free reactions and biodegradable material production, aligns with global trends toward eco-friendly manufacturing. A common question among chemists is: "How does the Z-configuration impact the compound's reactivity compared to its E-isomer?" Studies suggest that the steric hindrance and electronic effects of the Z-isomer often lead to higher selectivity in cycloadditions.

The compound's CAS No. 35694-23-6 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in academic research and industrial R&D. Another trending topic is its potential in bioactive compound synthesis, particularly in designing natural product analogs. For instance, derivatives of (Z)-Methyl penta-2,4-dienoate have been explored for their antimicrobial and anti-inflammatory properties, though further clinical validation is needed.

From a technical perspective, the storage conditions and handling of (Z)-Methyl penta-2,4-dienoate require attention due to its light sensitivity and potential for polymerization. Best practices recommend storage under inert atmosphere and at low temperatures. Analytical techniques like NMR spectroscopy and HPLC are essential for verifying its purity, especially given the challenges in separating Z/E-isomers.

In the context of market trends, the compound's applications in flavor and fragrance industries are gaining traction. Its fruity ester profile makes it a candidate for food additives and perfumery. Meanwhile, advancements in flow chemistry have enabled more efficient large-scale production, addressing queries like: "How can (Z)-Methyl penta-2,4-dienoate be synthesized with minimal waste?" Continuous-flow systems have shown promise in improving atom economy and reducing solvent use.

Looking ahead, the integration of machine learning in predicting reaction outcomes with (Z)-Methyl penta-2,4-dienoate could revolutionize its applications. Computational models are being trained to optimize substrate combinations and reaction conditions, answering questions such as: "What catalysts enhance the stereoselectivity of this compound?" Such innovations underscore its enduring significance in organic synthesis.